Cas no 29880-05-5 (a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI))

• Product name: a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)
• CAS No: 29880-05-5
• MF: C₂₆H₄₀O₆
• MW: 448.5922
• CID: 265786
• PubChem ID: 6450005

a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl,(all-E)- (9CI)
• (2S,3R,4R,5R,6S)-2-[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 29880-05-5
• alpha-D-Glucopyranoside, 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenyl, (all-E)-
• Retinyl beta-glucose

• Inchi： InChI=1S/C26H40O6/c1-17(11-12-20-19(3)10-7-14-26(20,4)5)8-6-9-18(2)13-15-31-25-24(30)23(29)22(28)21(16-27)32-25/h6,8-9,11-13,21-25,27-30H,7,10,14-16H2,1-5H3/b9-6+,12-11+,17-8+,18-13+/t21-,22-,23+,24+,25-/m0/s1
• InChI Key： CANKXEMSSRKEGQ-YDVWZVQJSA-N
• SMILES： C/C(=C\CO[C@H]1O[C@@H](CO)[C@H](O)[C@@H](O)[C@H]1O)/C=C/C=C(/C=C/C1=C(C)CCCC1(C)C)\C

Computed Properties

• Exact Mass: 448.282489
• Monoisotopic Mass: 448.282489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4
• XLogP3: 4.1

Experimental Properties

• Density: 1.15
• Boiling Point: 626.3°Cat760mmHg
• Flash Point: 332.5°C
• Refractive Index: 1.565